Cas no 2228411-71-8 (3-methyl-3-({6-methylimidazo2,1-b1,3thiazol-5-yl}oxy)azetidine)

• Product Name: 3-methyl-3-({6-methylimidazo2,1-b1,3thiazol-5-yl}oxy)azetidine
• CAS No: 2228411-71-8
• MF: C₁₀H₁₃N₃OS
• MW: 223.294720411301
• CID: 6423220
• PubChem ID: 165613002
• Update Time: 2025-05-19

3-methyl-3-({6-methylimidazo2,1-b1,3thiazol-5-yl}oxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-({6-methylimidazo2,1-b1,3thiazol-5-yl}oxy)azetidine
• EN300-1762441
• 3-methyl-3-({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}oxy)azetidine
• 2228411-71-8

• Inchi： 1S/C10H13N3OS/c1-7-8(14-10(2)5-11-6-10)13-3-4-15-9(13)12-7/h3-4,11H,5-6H2,1-2H3
• InChI Key： ZTHBTJPKELPJKW-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2OC1(C)CNC1

Computed Properties

• Exact Mass: 223.07793322g/mol
• Monoisotopic Mass: 223.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-methyl-3-({6-methylimidazo2,1-b1,3thiazol-5-yl}oxy)azetidine

3-Methyl-3-({6-Methylimidazo[2,1-b]1,3thiazol-5-yl}oxy)azetidine: A Comprehensive Overview

The compound with CAS No. 2228411-71-8, commonly referred to as 3-methyl-3-({6-methylimidazo[2,1-b]1,3thiazol-5-yl}oxy)azetidine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique imidazo[2,1-b]thiazole core, which is fused with an azetidine ring system. The presence of a methyl group at the 3-position of the azetidine ring and a methoxy group attached to the imidazo[2,1-b]thiazole moiety further enhances its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in various therapeutic applications. For instance, researchers have explored its role as a modulator of ion channels, which are critical for cellular communication and signaling. The imidazo[2,1-b]thiazole moiety is known to exhibit antimicrobial properties, making it a promising candidate for the development of novel antibiotics. Additionally, the azetidine ring system has been shown to possess anti-inflammatory activity, suggesting its potential use in treating inflammatory diseases such as arthritis and neuroinflammation.

The synthesis of 3-methyl-3-({6-methylimidazo[2,1-b]1,3thiazol-5-yl}oxy)azetidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazo[2,1-b]thiazole ring through a cyclization reaction and the subsequent attachment of the azetidine moiety via nucleophilic substitution. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are essential for studying its stereochemical properties and biological activity.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution properties in preclinical models. Studies conducted on animal models have shown that it exhibits moderate bioavailability and low toxicity profiles, making it a viable candidate for further preclinical testing. Furthermore, its ability to cross the blood-brain barrier has been demonstrated in vitro, suggesting its potential application in treating central nervous system disorders.

One of the most exciting developments in recent research is the identification of this compound as a potential inhibitor of kinase enzymes. Kinase inhibitors are widely used in cancer therapy due to their ability to block key signaling pathways that promote tumor growth and metastasis. The imidazo[2,1-b]thiazole moiety in this compound has been shown to interact with ATP-binding pockets of several kinases, leading to their inhibition. This discovery has opened new avenues for exploring its role in anti-cancer drug development.

Another area where this compound has shown promise is in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have demonstrated that it can modulate the activity of neurotransmitter receptors and reduce oxidative stress, both of which are critical factors in neurodegenerative processes. These findings underscore its potential as a therapeutic agent for treating age-related cognitive decline.

Despite its numerous potential applications, further research is needed to fully understand the mechanisms underlying its biological activity. Ongoing studies are focused on elucidating its molecular targets and optimizing its pharmacokinetic properties for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a marketable drug.

In conclusion, 3-methyl-3-({6-methylimidazo[2,1-b]1,3thiazol-5-yl}oxy)azetidine represents a compelling example of how structural complexity can lead to diverse biological activities. Its unique chemical structure and promising therapeutic potential make it a subject of intense interest in contemporary drug discovery research. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.